Cas no 1379335-89-3 (2-Bromo-1-[5-(trifluoromethyl)pyridin-3-yl]ethanone)
1379335-89-3 structure
Product Name:2-Bromo-1-[5-(trifluoromethyl)pyridin-3-yl]ethanone
CAS No:1379335-89-3
MF:C8H5BrF3NO
MW:268.030611753464
CID:2101237
Update Time:2023-08-03
2-Bromo-1-[5-(trifluoromethyl)pyridin-3-yl]ethanone Chemical and Physical Properties
Names and Identifiers
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- 2-bromo-1-(5-(trifluoromethyl)pyridin-3-yl)ethanone
- 2-bromo-1-(5-(trifluoromethyl)pyridin-3-yl)ethanon
- 2-Bromo-1-[5-(trifluoromethyl)pyridin-3-yl]ethanone
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- Inchi: 1S/C8H5BrF3NO/c9-2-7(14)5-1-6(4-13-3-5)8(10,11)12/h1,3-4H,2H2
- InChI Key: XVCHOHWTBFXBND-UHFFFAOYSA-N
- SMILES: BrCC(C1=CN=CC(C(F)(F)F)=C1)=O
Computed Properties
- Hydrogen Bond Donor Count: 0
- Hydrogen Bond Acceptor Count: 5
- Heavy Atom Count: 14
- Rotatable Bond Count: 2
- Complexity: 219
- Topological Polar Surface Area: 30
2-Bromo-1-[5-(trifluoromethyl)pyridin-3-yl]ethanone Related Literature
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Qiao Song,Angela Bamesberger,Lingyun Yang,Haley Houtwed,Haishi Cao Analyst, 2014,139, 3588-3592
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Ross Harder,David C. Dunand,Ian McNulty Nanoscale, 2017,9, 5686-5693
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Alexandre Vimont,Arnaud Travert,Philippe Bazin,Jean-Claude Lavalley,Marco Daturi,Christian Serre,Gérard Férey,Sandrine Bourrelly,Philip L. Llewellyn Chem. Commun., 2007, 3291-3293
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Xiaotong Feng,Lei Bian,Jie Ma,Lei Zhou,Xiayan Wang,Guangsheng Guo,Qiaosheng Pu Chem. Commun., 2019,55, 3963-3966
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Jacob S. Jordan,Evan R. Williams Analyst, 2021,146, 2617-2625
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